Cas no 457651-75-1 (N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide)

• Product Name: N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide
• CAS No: 457651-75-1
• MF: C₂₇H₂₅N₅O₅S₂
• MW: 563.647903203964
• CID: 6111400
• PubChem ID: 2147324
• Update Time: 2025-07-16

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide
• 4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• Benzamide, 4-[(3,4-dihydro-1(2H)-quinolinyl)sulfonyl]-N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
• AKOS024609322
• Oprea1_618734
• 4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide
• 457651-75-1
• F1750-0036
• N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide

• Inchi： 1S/C27H25N5O5S2/c1-19-16-17-28-27(29-19)31-38(34,35)23-14-10-22(11-15-23)30-26(33)21-8-12-24(13-9-21)39(36,37)32-18-4-6-20-5-2-3-7-25(20)32/h2-3,5,7-17H,4,6,18H2,1H3,(H,30,33)(H,28,29,31)
• InChI Key： LTXYNNSZMKJGBP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NC=CC(C)=N2)(=O)=O)C=C1)(=O)C1=CC=C(S(N2C3=C(C=CC=C3)CCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 563.12971126g/mol
• Monoisotopic Mass: 563.12971126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.462±0.06 g/cm3(Predicted)
• pka: 6.55±0.10(Predicted)

Additional information on N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide

Introduction to N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide (CAS No. 457651-75-1)

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 457651-75-1, represents a convergence of advanced organic chemistry and medicinal science. Its molecular structure incorporates multiple functional groups, making it a promising candidate for various therapeutic applications.

The compound's name itself provides a wealth of information about its chemical composition. The presence of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl} indicates a sulfamoyl group attached to a phenyl ring, which is further substituted with a 4-methylpyrimidine moiety. This arrangement suggests potential interactions with biological targets such as enzymes and receptors. On the other hand, the 4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide moiety introduces a tetrahydroquinoline scaffold, known for its utility in drug design due to its ability to modulate biological pathways.

In recent years, there has been a surge in research focused on developing novel compounds that can interact with complex biological systems. The combination of sulfamoyl and tetrahydroquinoline groups in N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide positions it as a potential candidate for addressing multifaceted therapeutic challenges. Studies have begun to explore its pharmacological properties, particularly in the context of inhibiting key enzymes involved in inflammatory and metabolic disorders.

One of the most intriguing aspects of this compound is its potential to act as a dual inhibitor. The sulfamoyl group is known to exhibit inhibitory activity against various enzymes by forming hydrogen bonds and ionic interactions with the active sites. Meanwhile, the tetrahydroquinoline moiety has shown promise in modulating receptor activity. This dual functionality makes N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide a versatile tool for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets more accurately. Molecular docking studies have suggested that it can bind effectively to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in inflammatory processes. Additionally, preliminary experiments have indicated that it may also interact with receptors involved in pain signaling pathways.

The synthesis of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide involves multiple steps that require precise control over reaction conditions. The introduction of the sulfamoyl group necessitates careful handling of reagents to avoid unwanted side reactions. Similarly, the incorporation of the tetrahydroquinoline scaffold requires expertise in heterocyclic chemistry. Despite these challenges, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale.

In terms of pharmacokinetics, early studies suggest that this compound exhibits moderate solubility and bioavailability. These properties are critical for its potential use in therapeutic applications, as they determine how well it can be absorbed and utilized by the body. Further research is needed to optimize these parameters and ensure that the compound reaches its target sites effectively.

The safety profile of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide is still under investigation. Preliminary toxicity studies have shown no significant adverse effects at moderate doses; however, more comprehensive assessments are necessary to fully understand its safety profile. These studies will also help determine the appropriate dosage and administration routes for potential therapeutic use.

The potential applications of this compound are vast and span across multiple therapeutic areas. Given its dual inhibitory properties, it holds promise for treating conditions such as arthritis and other inflammatory diseases. Additionally, its interaction with pain signaling pathways makes it a candidate for developing new analgesics. Furthermore, its structural features may also make it useful in addressing metabolic disorders by modulating enzymes involved in glucose and lipid metabolism.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(1,2,3,4-tetrahydroquinoline-1-sulfonyl)benzamide are likely to play an increasingly important role in drug development. The integration of cutting-edge chemical synthesis techniques with advanced computational modeling will further enhance our ability to design and optimize such compounds for clinical use.

In conclusion，N-{4-(4methylpyrimidin-2-ysulfamoylphenyl)- _!!!!!!-())))))))))_{(CAS No.457651-75-1.)}, characterized by its intricate molecular architecture and multifunctional capabilities,, represents a significant advancement in pharmaceutical chemistry., Its potential applications span various therapeutic areas,, making it a subject of intense research interest., As our understanding of biological systems continues to evolve,, compounds like this one are poised to play pivotal roles in addressing complex diseases.